1H-Benzo[d]imidazole-4-carbaldehyde

• IUPAC Name: 1H-benzimidazole-4-carbaldehyde
• InChI: InChI=1S/C8H6N2O/c11-4-6-2-1-3-7-8(6)10-5-9-7/h1-5H,(H,9,10)
• InChI Key: UNGJRTXGRUDJGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC=N2)C=O
• Molecular Formula: C8H6N2O
• DSSTOX Substance ID: DTXSID30627406
• Molecular Weight: 146.15 g/mol
• CAS RN: 144876-36-8

Description

1H-Benzo[d]imidazole-4-carbaldehyde is a chemical compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. It is a 4-formyl derivative of imidazole used in the preparation of C17,20-lyase inhibitor for the treatment of androgen-dependent prostate cancer.

Synthesis Analysis

This compound can be synthesized using glyoxal and formaldehyde in ammonia. This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles.

Molecular Structure Analysis

Three new crystal structures of 1H-benzo[d]imidazole derivatives were determined. In the structures of these compounds, an identical system of hydrogen bonds, C (4), was observed.

Chemical Reactions Analysis

This compound is a valuable chemical compound with diverse applications in organic synthesis. It is used as a catalyst in compound synthesis and the process of developing new drugs.

Physical And Chemical Properties Analysis

This compound is a white to light yellow powder. It is a structure that, despite being small, has a unique chemical complexity.

Scientific Research Applications

Crystallographic Analysis

1H-Benzo[d]imidazole-4-carbaldehyde and its derivatives have been explored in crystallographic studies. For instance, the structure of a related compound, 1-(propa-1,2-dienyl)-1H-benzo[d]imidazole-2-carbaldehyde, was determined using X-ray crystallography, highlighting the compound's crystalline properties in a monoclinic system (Selvanayagam et al., 2010).

Chemical Synthesis and Derivatives

The synthesis and characterization of derivatives of this compound have been a focal point in medicinal chemistry. The compound serves as a precursor for various imidazole derivatives with potential biological activities, as demonstrated in studies involving the synthesis of new 4-methyl-5-imidazole carbaldehyde derivatives (Orhan et al., 2019).

Photoluminescence Properties

In the realm of materials science, derivatives of this compound have been used to study photoluminescence properties. The ligand 1-methyl-1H-benzo[d]imidazole-2-carbaldehyde, for instance, was used in the formation of zinc(II) mononuclear complexes, demonstrating varying photoluminescence behaviors influenced by isomerization (Li et al., 2019).

Biological Activity

Research has also explored the biological potential of this compound derivatives. For example, a study synthesized tri-substituted imidazole derivatives and assessed their antibacterial and antioxidant activities (Brahmbhatt et al., 2018).

Catalytic Reactions

The compound has been utilized in catalytic reactions to synthesize other chemical entities. An example is the copper-catalyzed oxidative coupling of α,β-unsaturated aldehydes with amidines to produce 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes, demonstrating its utility in complex chemical synthesis (Li et al., 2015).

Antioxidant and Anti-Inflammatory Studies

Several studies have synthesized derivatives of this compound to evaluate their antioxidant and anti-inflammatory activities. For instance, the synthesis of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives showcased significant antioxidant and anti-inflammatory activity (Sudha et al., 2021).

Environmental Applications

In environmental science, the compound's derivatives have been synthesized under green protocols, emphasizing the importance of environmentally friendly methods in chemical synthesis (Shirole et al., 2017).

Kinetic and Mechanistic Studies

Kinetic and mechanistic studies involving this compound have been conducted to understand its reactivity. For example, the oxidative conversion of various imidazoles to imidazolones was kinetically investigated, offering insights into the compound's chemical behavior (Manjunatha & Puttaswamy, 2016).

Mechanism of Action

Target of Action

1H-Benzo[d]imidazole-4-carbaldehyde, also known as 1H-Benzimidazole-7-carboxaldehyde, is a derivative of imidazole . Imidazoles are key components to functional molecules that are used in a diverse range of applications . .

Mode of Action

It is known that imidazole derivatives can have various modes of action depending on their specific structure and the functional groups they contain .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes .

Pharmacokinetics

It is suggested that imidazole derivatives can be tested as potential drugs, indicating that they may have favorable adme properties .

Result of Action

It is known that imidazole derivatives can have various biological activities, including antimicrobial activity .

Action Environment

It is known that the reaction conditions for the synthesis of imidazole derivatives can be mild enough for the inclusion of a variety of functional groups .

Safety and Hazards

Prolonged or repeated exposure to 1H-Imidazole-4-carbaldehyde can lead to sensitization, causing allergic reactions in some individuals. Furthermore, long-term exposure to this compound has been linked to an increased risk of cancer.

Future Directions

1H-Benzo[d]imidazole-4-carbaldehyde has potential applications in the field of medicinal chemistry. It is a promising candidate for the development of new drugs, particularly in the treatment of cancer. Further evaluation of this compound for its therapeutic use as an anticancer agent is proposed.

Biochemical Analysis

Biochemical Properties

1H-Benzo[d]imidazole-4-carbaldehyde has been found to interact with various enzymes and proteins. For instance, it has been shown to undergo reductive amination with the amine in the presence of sodium borohydride to form secondary amines . This suggests that this compound could potentially interact with enzymes involved in reductive amination reactions.

Cellular Effects

Derivatives of 1H-benzo[d]imidazole have been tested for in vitro antibacterial activity against Gram-positive bacteria and Gram-negative bacteria, as well as antifungal activity . This suggests that this compound may also have antimicrobial properties.

Molecular Mechanism

It is known that imidazole derivatives can interact with various biomolecules through hydrogen bonding . This could potentially influence enzyme activity, gene expression, and other cellular processes.

Temporal Effects in Laboratory Settings

It is known that imidazole derivatives can be stable under certain conditions

Metabolic Pathways

Imidazole derivatives are known to be involved in various biochemical reactions